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Compound of Interest

Compound Name: m-PEG5-triethoxysilane

Cat. No.: B1193054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available information regarding m-
PEG5-triethoxysilane. A comprehensive and verified Safety Data Sheet (SDS) for this specific

compound is not readily available. Therefore, a thorough risk assessment must be conducted

by the end-user, and all handling should proceed with the assumption of potential hazards. The

information herein is intended for guidance and should be supplemented with institutional

safety protocols.

Introduction
m-PEG5-triethoxysilane is a polyethylene glycol (PEG) derivative containing a triethoxysilane

functional group.[1] This structure allows it to be used for surface modifications, particularly of

inorganic materials like silica, to improve hydrophilicity and biocompatibility.[1][2] Its

applications are found in drug delivery systems, medical device coatings, and as a PROTAC

linker.[1] The triethoxysilane moiety enables covalent attachment to surfaces, while the PEG

linker enhances solubility in aqueous media.[1][2]

Physicochemical Properties
The following table summarizes the known physical and chemical properties of m-PEG5-
triethoxysilane, compiled from various chemical suppliers.
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Property Value Source

Chemical Name

N-(3-

(triethoxysilyl)propyl)-2,5,8,11,

14-pentaoxaheptadecan-17-

amide

[2][3]

Synonyms m-PEG5-silane -

CAS Number 2243566-42-7 [2]

Molecular Formula C21H45NO9Si [2]

Molecular Weight 483.67 g/mol [1]

Purity
≥95% to ≥98% (Varies by

supplier)
[1][4]

Appearance White to off-white solid -

Solubility Soluble in DMSO, DCM, DMF [5]

Hazard Identification and Toxicity
Due to the absence of a formal SDS, a complete hazard profile is unavailable. However,

information from some suppliers and data for related compounds suggest that m-PEG5-
triethoxysilane should be handled as a potentially hazardous substance. The triethoxysilane

group can hydrolyze in the presence of moisture, which is a key reactivity consideration.

Potential Health Hazards
One supplier has associated the following hazard statements (H-phrases) with m-PEG5-
triethoxysilane. It is important to note that this product is listed as discontinued from this

particular supplier, and the information may not be current or specific.
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Hazard Code Hazard Statement

H361
Suspected of damaging fertility or the unborn

child

H361d Suspected of damaging the unborn child

H362 May cause harm to breast-fed children

H370 Causes damage to organs

H371 May cause damage to organs

H372
Causes damage to organs through prolonged or

repeated exposure

H373
May cause damage to organs through

prolonged or repeated exposure

Source: Ambeed.com (Note: Product is listed as discontinued)

Potential Environmental Hazards
The same supplier also lists potential environmental hazards.

Hazard Code Hazard Statement

H400 Very toxic to aquatic life

H410 Very toxic to aquatic life with long-lasting effects

Source: Ambeed.com (Note: Product is listed as discontinued)

Experimental Protocols for Safe Handling
Given the potential hazards, the following experimental protocols are recommended based on

general laboratory safety principles for handling research chemicals of unknown toxicity.

Personal Protective Equipment (PPE)
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A risk assessment should guide the selection of PPE. The following are minimum

recommendations:

Eye Protection: ANSI Z87.1-compliant safety glasses or safety goggles. A face shield should

be worn when there is a risk of splashing.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Change gloves

immediately if contaminated.

Body Protection: A flame-resistant lab coat should be worn.

Respiratory Protection: All handling of the solid material or solutions should be conducted in

a certified chemical fume hood to avoid inhalation.

Engineering Controls
Ventilation: Work with m-PEG5-triethoxysilane should always be performed in a well-

ventilated laboratory, inside a chemical fume hood.

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

work area.

Storage and Handling
Storage: Store in a tightly sealed container in a cool, dry, and dark place. Recommended

storage temperature is -20°C.[5] The container should be stored away from moisture and

oxidizing agents.

Handling:

Allow the container to warm to room temperature before opening to prevent moisture

condensation.

Open and handle the container inside a chemical fume hood.

Avoid generating dust when handling the solid material.
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Use spark-proof tools and explosion-proof equipment if there is a risk of flammable vapor

accumulation from solvents.

Prevent contact with skin, eyes, and clothing.

First Aid Measures
The following first aid measures are based on general procedures for chemical exposure and

should be confirmed with your institution's safety guidelines.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Considerations
Waste disposal should be in accordance with local, state, and federal regulations. As a general

guideline for organosilicon compounds:
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Waste Categorization: Classify waste as hazardous due to potential reproductive toxicity and

aquatic toxicity.

Disposal Method: Dispose of the material and its container at an approved hazardous waste

disposal facility. Do not dispose of it in the sewer system.

Decontamination: All equipment and surfaces that come into contact with m-PEG5-
triethoxysilane should be decontaminated.

Visualized Workflows
The following diagrams illustrate key logical workflows for the safe handling and use of m-
PEG5-triethoxysilane.
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Caption: General workflow for handling m-PEG5-triethoxysilane.
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m-PEG5-triethoxysilane
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Caption: Reactivity pathway of m-PEG5-triethoxysilane with surfaces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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